Cas no 1807139-47-4 (3-(Aminomethyl)-4-(difluoromethyl)-6-hydroxypyridine-2-acetic acid)

• Product Name: 3-(Aminomethyl)-4-(difluoromethyl)-6-hydroxypyridine-2-acetic acid
• CAS No: 1807139-47-4
• MF: C₉H₁₀F₂N₂O₃
• MW: 232.184109210968
• CID: 4889093
• Update Time: 2025-10-30

3-(Aminomethyl)-4-(difluoromethyl)-6-hydroxypyridine-2-acetic acid Chemical and Physical Properties

Names and Identifiers

• 3-(Aminomethyl)-4-(difluoromethyl)-6-hydroxypyridine-2-acetic acid

• Inchi： 1S/C9H10F2N2O3/c10-9(11)4-1-7(14)13-6(2-8(15)16)5(4)3-12/h1,9H,2-3,12H2,(H,13,14)(H,15,16)
• InChI Key： APIRQADTFYPKJM-UHFFFAOYSA-N
• SMILES： FC(C1=CC(NC(CC(=O)O)=C1CN)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 388
• XLogP3: -4
• Topological Polar Surface Area: 92.4

Additional information on 3-(Aminomethyl)-4-(difluoromethyl)-6-hydroxypyridine-2-acetic acid

Comprehensive Overview of 3-(Aminomethyl)-4-(difluoromethyl)-6-hydroxypyridine-2-acetic acid (CAS No. 1807139-47-4)

3-(Aminomethyl)-4-(difluoromethyl)-6-hydroxypyridine-2-acetic acid (CAS No. 1807139-47-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The compound's difluoromethyl and aminomethyl functional groups make it a valuable intermediate in the synthesis of bioactive molecules. Researchers are increasingly exploring its potential applications in drug discovery, particularly in the development of enzyme inhibitors and antimicrobial agents.

The hydroxypyridine core of this compound is a key structural motif found in many biologically active molecules. Its presence in 3-(Aminomethyl)-4-(difluoromethyl)-6-hydroxypyridine-2-acetic acid enhances its solubility and bioavailability, making it an attractive candidate for medicinal chemistry applications. Recent studies have highlighted its role in modulating protein-protein interactions, a hot topic in modern drug discovery. This aligns with the growing interest in small molecule therapeutics and targeted drug delivery systems, which are frequently searched topics in scientific literature and AI-driven research platforms.

From a synthetic chemistry perspective, the acetic acid moiety in this compound offers versatile reactivity, enabling further derivatization for structure-activity relationship studies. The incorporation of fluorine atoms, through the difluoromethyl group, is particularly noteworthy as fluorinated compounds often exhibit enhanced metabolic stability and membrane permeability. This explains why searches for fluorinated pharmaceutical intermediates and bioisosteres have surged in recent years, reflecting the compound's relevance to current research trends.

Environmental and sustainability considerations are also driving interest in compounds like 3-(Aminomethyl)-4-(difluoromethyl)-6-hydroxypyridine-2-acetic acid. The pharmaceutical industry is actively seeking green chemistry alternatives and eco-friendly synthesis routes, topics that dominate contemporary scientific discourse. Researchers are investigating whether this compound can be produced using catalytic methods or biocatalytic transformations, which would reduce waste and energy consumption. These aspects resonate with the increasing public and scientific focus on green pharmaceuticals and circular economy principles.

Analytical characterization of CAS No. 1807139-47-4 presents interesting challenges and opportunities. Advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography are essential for confirming its structure and purity. The compound's unique spectral features make it an excellent case study for analytical method development, a subject of constant interest in analytical chemistry forums and search queries. The growing demand for high-purity reference standards in pharmaceutical quality control further underscores the importance of thorough characterization.

In the context of intellectual property, 3-(Aminomethyl)-4-(difluoromethyl)-6-hydroxypyridine-2-acetic acid has appeared in several patent applications, particularly those related to kinase inhibitors and anti-inflammatory agents. This reflects the compound's potential therapeutic value and the competitive landscape of drug development. Patent analytics reveal increasing searches for novel heterocyclic compounds and pharmacophores, indicating sustained interest in such chemical entities.

The stability profile of CAS No. 1807139-47-4 under various conditions is another area of active investigation. Understanding its degradation pathways and developing appropriate formulation strategies are critical for potential pharmaceutical applications. These studies contribute to the broader discussion on drug stability and preformulation science, topics that consistently rank high in pharmaceutical science searches.

From a commercial perspective, the availability of 3-(Aminomethyl)-4-(difluoromethyl)-6-hydroxypyridine-2-acetic acid as a research chemical has expanded in recent years. Suppliers are increasingly offering custom synthesis services and scale-up solutions for this compound, responding to the growing demand from academic and industrial researchers. Market analysis shows rising searches for specialty chemicals and building blocks for drug discovery, reflecting the compound's commercial significance.

Future research directions for CAS No. 1807139-47-4 may include exploring its potential in combination therapies and synergistic formulations, both trending topics in pharmaceutical research. Additionally, computational studies using molecular docking and QSAR modeling could provide valuable insights into its mechanism of action and potential therapeutic targets. These approaches align with the current emphasis on computational drug design and in silico screening methods.

In conclusion, 3-(Aminomethyl)-4-(difluoromethyl)-6-hydroxypyridine-2-acetic acid represents a fascinating case study at the intersection of synthetic chemistry, pharmaceutical research, and analytical science. Its structural features and potential applications make it relevant to numerous current research trends, from targeted drug discovery to green chemistry initiatives. As scientific understanding of this compound deepens, it will likely continue to attract attention across multiple disciplines, serving as a valuable tool for advancing chemical and pharmaceutical sciences.